molecular formula C15H20Cl2N2O B6210307 2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride CAS No. 82387-54-0

2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride

Cat. No. B6210307
CAS RN: 82387-54-0
M. Wt: 315.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride” is a synthetic opioid typically classed as a 1-cinnamylpiperazine . It first emerged in 2019 . It is most likely to be traded in the form of a racemate and in the (E)-form .

Safety and Hazards

The compound “2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride” is a synthetic opioid, and like other opioids, it can pose significant health risks. The acute toxicity observed in animals resembled effects seen with other opioids, including increased body tone, gasping, subsequent loss of posture, and death due to respiratory blockage under complete muscular relaxation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride' involves the reaction of 2-chloroacetyl chloride with 4-(3-phenylprop-2-en-1-yl)piperazine in the presence of a base to form the intermediate compound, which is then treated with hydrochloric acid to obtain the final product in the form of hydrochloride salt.", "Starting Materials": [ "2-chloroacetyl chloride", "4-(3-phenylprop-2-en-1-yl)piperazine", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloroacetyl chloride is added dropwise to a solution of 4-(3-phenylprop-2-en-1-yl)piperazine in anhydrous dichloromethane at 0-5°C under stirring.", "Step 2: The reaction mixture is stirred at room temperature for 2-3 hours.", "Step 3: A base (e.g. triethylamine) is added to the reaction mixture to neutralize the hydrogen chloride generated during the reaction.", "Step 4: The resulting mixture is filtered and the solvent is evaporated under reduced pressure to obtain the intermediate compound.", "Step 5: The intermediate compound is dissolved in hydrochloric acid and stirred at room temperature for 2-3 hours.", "Step 6: The resulting precipitate is filtered, washed with water, and dried to obtain the final product in the form of hydrochloride salt." ] }

CAS RN

82387-54-0

Product Name

2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride

Molecular Formula

C15H20Cl2N2O

Molecular Weight

315.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.